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Compound of Interest

Compound Name: Neopentyl tosylate

Cat. No.: B1607095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
neopentyl tosylate, with a focus on its melting and boiling points. This document is intended to
be a valuable resource for researchers, scientists, and professionals in the field of drug
development and organic synthesis, offering detailed experimental protocols and a summary of
key data.

Physical Properties of Neopentyl Tosylate

Neopentyl tosylate, also known by its IUPAC name 2,2-dimethylpropy! 4-
methylbenzenesulfonate, is a key intermediate in organic synthesis. Its physical properties are
crucial for its handling, purification, and application in various chemical reactions.

Data Summary

The known physical properties of neopentyl tosylate are summarized in the table below for
easy reference.
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Property Value Source(s)

2,2-dimethylpropyl 4-
IUPAC Name [1]
methylbenzenesulfonate

Neopentyl p-toluenesulfonate,
Synonyms _ [1]
2,2-dimethylpropyl tosylate

Molecular Formula C12H1803S [1]
Molecular Weight 242.34 g/mol [1]
Boiling Point 338 °C at 760 mmHg [2]

) ) Not explicitly found in
Melting Point )
searched literature

Note: While a boiling point has been reported, a specific, experimentally determined melting
point for neopentyl tosylate was not found in the reviewed literature. It is recommended that
this property be determined experimentally if required for a specific application.

Experimental Protocols

This section provides detailed methodologies for the synthesis of neopentyl tosylate and the
experimental determination of its key physical properties.

Synthesis of Neopentyl Tosylate

The synthesis of neopentyl tosylate is typically achieved through the reaction of neopentyl
alcohol with p-toluenesulfonyl chloride in the presence of a base to neutralize the hydrochloric
acid byproduct.

Materials:
» Neopentyl alcohol (2,2-dimethyl-1-propanol)
e p-Toluenesulfonyl chloride (TsCl)

o Pyridine or triethylamine (anhydrous)
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Dichloromethane (DCM, anhydrous)
Deionized water

Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve neopentyl alcohol (1.0 equivalent) in anhydrous
dichloromethane.

Cool the solution to 0 °C using an ice bath.
Slowly add pyridine or triethylamine (1.5 equivalents) to the stirred solution.

To this mixture, add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise, ensuring the
temperature remains at 0 °C.

Continue stirring the reaction mixture at 0 °C for 4-6 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of cold deionized water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with cold 1
M HCI (if pyridine is used), saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude neopentyl tosylate.

The crude product can be further purified by recrystallization or column chromatography.

Determination of Melting Point
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The melting point of a solid organic compound is a critical indicator of its purity. The following is

a general procedure for determining the melting point using a capillary melting point apparatus.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of neopentyl tosylate is completely dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected
melting point.

Then, decrease the heating rate to 1-2 °C per minute to allow for accurate determination.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample has melted (the end of the melting
range).

For a pure compound, the melting range should be narrow (typically 0.5-2 °C).

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The following micro-boiling point determination method is

suitable for small sample quantities.
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Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Rubber band or wire for attaching the capillary tube to the thermometer

Procedure:

Place a small amount (a few drops) of neopentyl tosylate into a small test tube.
e Place a capillary tube, with its sealed end up, inside the test tube containing the liquid.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Immerse the assembly in a heating bath.

o Heat the bath gradually while stirring. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
o Turn off the heat and allow the bath to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube. Record this temperature.

Visualizations
Synthesis of Neopentyl Tosylate Workflow

The following diagram illustrates the general workflow for the synthesis of neopentyl tosylate
from neopentyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-of-neopentyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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